N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide

• IUPAC Name: N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide
• InChI: InChI=1S/C21H22N2O/c1-16(19-5-3-2-4-6-19)13-21(24)23(20-11-12-20)15-18-9-7-17(14-22)8-10-18/h2-10,16,20H,11-13,15H2,1H3
• InChI Key: BOWRHWYXRLYXPC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N(CC1=CC=C(C=C1)C#N)C2CC2)C3=CC=CC=C3
• Molecular Formula: C21H22N2O
• Molecular Weight: 318.4 g/mol

Description

N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide is an organic compound with a complex structure that includes a cyanophenyl group, a cyclopropyl group, and a phenylbutanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-cyanobenzyl chloride with cyclopropylamine to form an intermediate, which is then reacted with 3-phenylbutanoic acid under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the cyanophenyl group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide exerts its effects involves interactions with specific molecular targets. It may act on enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-cyanophenyl)methyl]morpholine-4-carboxamide
• N-[(4-cyanophenyl)methyl]methanesulfonamide

Uniqueness

N-[(4-cyanophenyl)methyl]-N-cyclopropyl-3-phenylbutanamide is unique due to its specific structural features, such as the combination of a cyanophenyl group with a cyclopropyl and phenylbutanamide backbone